Cas no 2171696-35-6 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid
• CAS No: 2171696-35-6
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6470360
• PubChem ID: 165549572
• Update Time: 2025-07-18

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid
• 2171696-35-6
• EN300-1487100
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]propanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(2)14-22(24(30)27(3)13-12-23(28)29)26-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,26,31)(H,28,29)
• InChI Key： DIYUVPXJZMNHRA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCC(=O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid

Research Brief on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid (CAS: 2171696-35-6)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid (CAS: 2171696-35-6) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, properties, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the stepwise assembly of peptides, as it can be selectively removed under mild basic conditions. Researchers have optimized the synthesis of this compound to improve yield and purity, which is critical for its application in high-throughput peptide production.

In addition to its utility in peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid has been investigated for its potential as a building block in the development of novel therapeutics. Preliminary studies suggest that derivatives of this compound may exhibit bioactivity against specific molecular targets, including enzymes involved in inflammatory pathways. However, further in vitro and in vivo studies are required to validate these findings and explore its pharmacological potential.

The physicochemical properties of this compound, such as its solubility and stability under various conditions, have also been characterized in recent research. These properties are essential for determining its suitability in different formulations and delivery systems. For instance, its moderate solubility in organic solvents makes it a candidate for use in liposomal drug delivery systems, which could enhance its bioavailability and therapeutic efficacy.

Despite these promising developments, challenges remain in the large-scale production and application of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid. Issues such as cost-effectiveness, scalability, and potential side effects need to be addressed to fully realize its potential in the pharmaceutical industry. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound's clinical translation.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidopropanoic acid (CAS: 2171696-35-6) represents a versatile and promising compound in chemical biology and drug development. Ongoing research is expected to uncover new applications and optimize its use in therapeutic contexts. This brief underscores the importance of continued investigation and innovation in this area to harness the full potential of this compound.